3-(4-Fluorophenyl)propan-1-amine
Overview
Description
3-(4-Fluorophenyl)propan-1-amine is an important organic compound that has been used in a variety of scientific applications. It has been studied for its biochemical and physiological effects, and its potential application in laboratory experiments.
Scientific Research Applications
Fluorinated Building Blocks
3-(4-Fluorophenyl)propan-1-amine serves as a fluorinated building block in chemical synthesis . The incorporation of fluorine atoms into organic compounds can significantly alter their chemical properties, including increased stability and bioavailability. This makes it valuable for developing pharmaceuticals and agrochemicals.
Material Science
In material science, this compound can be used to synthesize advanced materials with specific optical properties . For example, it can be involved in the creation of nonlinear optical materials, which are crucial for developing new photonic devices.
Life Science Research
In life sciences, 3-(4-Fluorophenyl)propan-1-amine can be utilized in biochemical assays as a reagent or a precursor to more complex molecules used in drug discovery processes . It can help in understanding the interaction between drugs and their targets.
Chemical Synthesis
This amine is used in organic synthesis to create a variety of compounds, including secondary amines and derivatives that can serve as intermediates in the synthesis of more complex molecules . It’s particularly useful in the synthesis of compounds with potential medicinal properties.
Analytical Chemistry
In analytical chemistry, derivatives of 3-(4-Fluorophenyl)propan-1-amine can be used as standards or reference compounds in chromatography and mass spectrometry . This helps in the identification and quantification of substances within complex mixtures.
Environmental Science
The compound can also play a role in environmental science, where it may be used in the synthesis of chemicals that can act as tracers or probes in environmental monitoring . These applications can help track pollution or study ecological processes.
properties
IUPAC Name |
3-(4-fluorophenyl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6H,1-2,7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIFDQESZTDBKEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCCN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00424328 |
Source
|
| Record name | 3-(4-fluorophenyl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorophenyl)propan-1-amine | |
CAS RN |
101488-65-7 |
Source
|
| Record name | 3-(4-fluorophenyl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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